
Opal Blue SS concentration optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: S566481

Get Quote

Opal Blue SS: Fundamental Information

Opal Blue SS, also known as Spirit Blue, is a chemical compound with the formula C₃₇H₃₀ClN₃ and a

molar mass of 552.12 g·mol⁻¹ [1]. Its primary documented application in research is as a histochemical

indicator in agar plates for detecting lipase activity in microorganisms [1].

The table below summarizes its key identifiers:

Property Description

IUPAC Name 4-[(4-anilinophenyl)-(4-phenyliminocyclohexa-2,5-dien-1-ylidene)methyl]-N-
phenylaniline hydrochloride [1]

CAS Number 2152-64-9 [1] [2]

Common
Synonyms

Spirit blue, Opal Blue SS, Solvent Blue 23 monohydrochloride [1]

Category Solvent Dye [2]
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Since direct data on concentration optimization was not available in the search results, the following is a

generalized protocol and framework. You will need to determine the optimal values through experimental

titration.

Suggested Experimental Workflow for Optimization

The diagram below outlines the systematic process for optimizing Opal Blue SS concentration and testing

lipase activity.
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Key Factors for Optimization

When designing your optimization experiments, consider the following variables, which often require

iterative testing to find the right balance:
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Dye Concentration Range: Start with a broad range (e.g., 0.01% to 0.1% w/v) and narrow it down

based on results [1].
Solvent Compatibility: Ensure the solvent used for the stock solution (e.g., ethanol, acetone) is

compatible with your assay medium and does not inhibit enzyme activity.
Incubation Conditions: The optimal dye concentration might depend on the incubation temperature

and duration specific to your test organisms.
Signal-to-Noise Ratio: The concentration must be high enough to provide a clear visible change

(e.g., a zone of clearance around colonies for lipase), but not so high that it masks weak positive
reactions.

Frequently Asked Questions (FAQs)

Q1: What is the specific application of Opal Blue SS in microbiology? A1: It is primarily used as a visual

indicator in Spirit Blue Agar to detect microbial lipase activity. Lipase-producing organisms create a visible

zone of clearance or a change in the dye's color [1].

Q2: Where can I procure Opal Blue SS? A2: The dye is available from chemical suppliers specializing in

research products. The CAS Number 2152-64-9 is the most reliable identifier for ordering [2].

Q3: The expected result is not visible in my assay. What should I troubleshoot? A3:

Verify the dye has been properly dissolved and uniformly mixed into the medium.

Confirm that your test organism is a known lipase producer to validate the assay setup.
Systematically test a wider range of dye concentrations, as the current concentration might be

suboptimal for your specific experimental conditions.
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To cite this document: Smolecule. [Opal Blue SS concentration optimization]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b566481#opal-blue-ss-

concentration-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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